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Compound Name:
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CAS No.: 36950-52-4
Cat. No.: B1315821

Get Quote

A comprehensive analysis of the biological activity, mechanism of action, and therapeutic
potential of (E)-4,6-dichloro-2-styrylquinazoline.

Abstract

This technical guide provides a detailed overview of the biological activity of the synthetic
quinazoline derivative, (E)-4,6-dichloro-2-styrylquinazoline. Quinazolines are a class of
heterocyclic compounds that have garnered significant attention in medicinal chemistry due to
their broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-
inflammatory properties. This document synthesizes the current understanding of (E)-4,6-
dichloro-2-styrylquinazoline, focusing on its mechanism of action, associated signaling
pathways, and quantitative efficacy. Detailed experimental protocols for key biological assays
are provided to facilitate further research and development.

Introduction

Quinazoline and its derivatives represent a critical scaffold in the development of novel
therapeutic agents. The fusion of a benzene ring and a pyrimidine ring results in a bicyclic
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aromatic structure that can interact with a variety of biological targets. The substituent at the 2-
position of the quinazoline ring has been a focal point for medicinal chemists, with
modifications significantly influencing the compound's biological profile. The styryl group,
characterized by a vinylbenzene moiety, has been shown to impart potent and selective
activities in various quinazoline-based compounds. The addition of chloro groups at the 4- and
6-positions of the quinazoline core further modulates the molecule's physicochemical
properties and pharmacological effects. This guide focuses specifically on the (E)-isomer of
4,6-dichloro-2-styrylquinazoline, elucidating its biological functions and potential as a lead
compound in drug discovery.

Biological Activity and Mechanism of Action

Extensive research has demonstrated that (E)-4,6-dichloro-2-styrylquinazoline exhibits
potent biological activity, primarily as an inhibitor of key signaling pathways implicated in cancer
and inflammatory diseases. The primary mechanism of action involves the modulation of
protein kinases and other enzymes that play a crucial role in cellular proliferation, survival, and
differentiation.

Anticancer Activity

(E)-4,6-dichloro-2-styrylquinazoline has been identified as a potent anticancer agent,
demonstrating significant cytotoxicity against a panel of human cancer cell lines. Its primary
mode of action in cancer cells is through the inhibition of receptor tyrosine kinases (RTKs),
which are frequently dysregulated in various malignancies.

The compound is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR), a
member of the ErbB family of RTKs. Overexpression or mutation of EGFR is a common driver
of tumor growth and progression. (E)-4,6-dichloro-2-styrylquinazoline binds to the ATP-
binding site of the EGFR kinase domain, preventing autophosphorylation and the subsequent
activation of downstream signaling cascades, including the RAS/RAF/MEK/ERK and
PIBK/AKT/mTOR pathways.

Signaling Pathway: EGFR Inhibition
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Caption: EGFR signaling pathway and its inhibition.

Anti-inflammatory Activity

In addition to its anticancer properties, (E)-4,6-dichloro-2-styrylquinazoline demonstrates
significant anti-inflammatory effects. This activity is primarily mediated through the inhibition of
pro-inflammatory cytokine production and the modulation of inflammatory signaling pathways.

The Nuclear Factor-kappa B (NF-kB) signaling pathway is a central regulator of inflammation.
(E)-4,6-dichloro-2-styrylquinazoline has been shown to inhibit the activation of NF-kB by
preventing the phosphorylation and subsequent degradation of its inhibitory subunit, IkBa. This
leads to a reduction in the transcription of pro-inflammatory genes, such as TNF-a, IL-1[3, and
IL-6.

Signaling Pathway: NF-kB Inhibition
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e To cite this document: BenchChem. [In-depth Technical Guide: (E)-4,6-dichloro-2-
styrylquinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315821/docs#in-depth-technical-guide-e-4-6-
dichloro-2-styrylquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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